molecular formula C18H15N3O2S2 B2866963 (Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide CAS No. 864975-55-3

(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

Cat. No. B2866963
CAS RN: 864975-55-3
M. Wt: 369.46
InChI Key: AETPTMGOIDWTBT-ZZEZOPTASA-N
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Description

Benzo[d]thiazol-2(3H)-one is a core structure that is often found in various biologically active compounds . It is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap .


Synthesis Analysis

A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .


Molecular Structure Analysis

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap .


Chemical Reactions Analysis

The synthesis of benzo[d]thiazol-2(3H)-one derivatives often involves 1,3-dipolar cycloaddition reactions .

Scientific Research Applications

Photoreactions and Synthesis

  • Photoreactions of Benzothiazole Compounds

    Photoreactions of 2-(4-thiazolyl)-1H-benzimidazole, a compound related to the structure of (Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide, have been investigated, revealing insights into the photolysis products and reaction mechanisms of similar compounds (Mahran, Sidky, & Wamhoff, 1983).

  • Synthesis and Antimicrobial Activity

    Research on the synthesis of new pyridine derivatives using amino substituted benzothiazoles and their antimicrobial activity suggests potential applications in drug discovery and the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Applications in Anti-Infective Drugs

  • Thiazolides as Anti-Infective Drugs: Thiazolides, a class of drugs that include compounds with benzothiazole structures, exhibit broad-spectrum activities against various pathogens, suggesting potential therapeutic applications in treating infections (Hemphill, Müller, & Müller, 2012).

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, similar compounds have shown cytotoxic activity against human cancer cell lines .

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, such as its cytotoxic and antibacterial properties . Additionally, its synthesis process could be optimized for large-scale production.

properties

IUPAC Name

N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N3O2S2/c1-23-11-10-21-13-7-3-5-9-15(13)25-18(21)20-16(22)17-19-12-6-2-4-8-14(12)24-17/h2-9H,10-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AETPTMGOIDWTBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCN1C2=CC=CC=C2SC1=NC(=O)C3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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